molecular formula C9H9IO3 B8432682 1-(2-Hydroxy-4-iodo-5-methoxy-phenyl)-ethanone

1-(2-Hydroxy-4-iodo-5-methoxy-phenyl)-ethanone

Cat. No. B8432682
M. Wt: 292.07 g/mol
InChI Key: YTJCFEXCMHPVPE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(2-Hydroxy-4-iodo-5-methoxy-phenyl)-ethanone is a useful research compound. Its molecular formula is C9H9IO3 and its molecular weight is 292.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(2-Hydroxy-4-iodo-5-methoxy-phenyl)-ethanone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-Hydroxy-4-iodo-5-methoxy-phenyl)-ethanone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(2-Hydroxy-4-iodo-5-methoxy-phenyl)-ethanone

Molecular Formula

C9H9IO3

Molecular Weight

292.07 g/mol

IUPAC Name

1-(2-hydroxy-4-iodo-5-methoxyphenyl)ethanone

InChI

InChI=1S/C9H9IO3/c1-5(11)6-3-9(13-2)7(10)4-8(6)12/h3-4,12H,1-2H3

InChI Key

YTJCFEXCMHPVPE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=C(C=C1O)I)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To suspension of sodium hydride (0.044 g, 1.1 mmol, 60% in mineral oil) in 0.5 ml DMF was added sodium 5-iodo-2-acetyl,4-methoxyphenol (0.292 g, 1 mmol, prepared as described in Example 35) as a solution in 1.5 ml DMF. After 10 minutes chloromethoxy methane (0.079 g, 1.0 mmol) was added. After 30 minutes the mixture was extracted with CH2Cl2. The The combined organics were washed with brine, dried over Na2SO4, filtered and concentrated in vacuo. Purification via flash chromatography (88:12=hexane/ethyl acetate) afforded 1-(2-hydroxy-4-iodo-5-methoxy-phenyl)-ethanone (0.314 g, 85%) as yellow solid; [MH]+=337.
Quantity
0.044 g
Type
reactant
Reaction Step One
Name
Quantity
0.5 mL
Type
solvent
Reaction Step One
Name
sodium 5-iodo-2-acetyl,4-methoxyphenol
Quantity
0.292 g
Type
reactant
Reaction Step Two
Name
Quantity
1.5 mL
Type
solvent
Reaction Step Two
Quantity
0.079 g
Type
reactant
Reaction Step Three

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